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Compound of Interest

Compound Name: Jak3-IN-13

Cat. No.: B15611228

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic properties
of Jak3-IN-13, a potent and selective Janus kinase 3 (JAK3) inhibitor. Detailed protocols for
key in vitro and in vivo experiments are included to guide researchers in their drug discovery
and development efforts.

Introduction

Jak3-IN-13 (also known as compound 12n) is a selective, orally active inhibitor of JAK3 kinase.
[1] The Janus kinase (JAK) family of enzymes plays a crucial role in signal transduction
pathways that are vital for immune cell function. Dysregulation of these pathways is implicated
in various autoimmune diseases and cancers. Selective inhibition of JAK3 is a promising
therapeutic strategy, and understanding the pharmacokinetic profile of inhibitors like Jak3-IN-
13 is essential for their preclinical and clinical development.

Data Presentation

The pharmacokinetic profile of Jak3-IN-13 has been evaluated in male Sprague-Dawley rats.
The key parameters are summarized in the table below.
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Parameter Intravenous (5 mg/kg) Oral (15 mg/kg)
T% (h) 0.91 0.98

Cmax (ng/mL) 911.33 238.28
AUC(0-) (h-ng/mL) 536.99

Oral Bioavailability (%) - 20.66

Data sourced from MedchemExpress product information for Jak3-IN-13.[1]

In Vitro Kinase Inhibitory Activity:

Kinase IC50 (nM)
JNK1 4728
JNK2 2039
JNK3 8

Tyk2 365

Data sourced from MedchemExpress product information for Jak3-IN-13.[1]
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Caption: JAK3 Signaling Pathway and Inhibition by Jak3-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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